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Foreword
As a Senior Application Scientist, my focus extends beyond the mere synthesis of molecules to

a comprehensive understanding of their physical and chemical behavior. This guide on 2,2-
Diphenylcyclopropanecarboxylic acid is crafted from that perspective, offering not just data,

but insights into the causality behind its properties and the strategic considerations for its use in

research and development. The unique strained cyclopropane ring, coupled with the steric and

electronic influence of the two phenyl groups, imparts a fascinating and synthetically valuable

character to this molecule. This document aims to be a definitive resource, providing the

foundational knowledge necessary for its effective application, particularly in the realm of

medicinal chemistry where it serves as a key building block for pharmacologically active

agents.
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2,2-Diphenylcyclopropanecarboxylic acid is a crystalline solid with the molecular formula

C₁₆H₁₄O₂ and a molecular weight of 238.28 g/mol .[1] Its structure features a cyclopropane ring

substituted with two phenyl groups and a carboxylic acid function at the C1 position.

Crystal and Molecular Structure
The absolute configuration and detailed solid-state conformation of the S-(+)-enantiomer of 2,2-
Diphenylcyclopropanecarboxylic acid have been determined by X-ray crystallography. The

crystals are monoclinic, belonging to the space group P2₁, with two molecules per unit cell.[2]

Table 1: Crystal Data for S-(+)-2,2-Diphenylcyclopropanecarboxylic Acid[2]

Parameter Value

Crystal System Monoclinic

Space Group P2₁

a 14.657(5) Å

b 6.238(2) Å

c 7.967(3) Å

β 117° 15'(2')

Volume 646.9 Å³

Z 2

In the crystalline state, the molecules form linear chains through hydrogen bonding between

the carboxylic acid groups of adjacent molecules. This intermolecular interaction is a key

determinant of the compound's physical properties.

Physicochemical Properties: A Quantitative
Overview
A thorough understanding of the physicochemical properties of 2,2-
Diphenylcyclopropanecarboxylic acid is paramount for its handling, formulation, and

application in synthetic protocols.
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Table 2: Key Physicochemical Properties of 2,2-Diphenylcyclopropanecarboxylic Acid

Property Value Source

Melting Point 166-169 °C Commercial Supplier Data

Boiling Point 403.0 ± 45.0 °C (Predicted)

Density 1.239 ± 0.06 g/cm³ (Predicted)

pKa Estimated ~4-5 General Carboxylic Acids

Solubility

Generally soluble in less polar

organic solvents like ether,

chloroform, and benzene.[3]

Limited solubility in water,

which decreases with

increasing hydrocarbon

character.[1][3][4][5]

General Principles

Solubility Insights: The large nonpolar surface area imparted by the two phenyl rings dictates

the solubility profile of this molecule. While the carboxylic acid group provides a site for

hydrogen bonding, the overall hydrophobic character of the molecule leads to better solubility

in less polar organic solvents.[1][3][4][5] For aqueous systems, solubility is expected to be low

but can be significantly increased by deprotonation of the carboxylic acid to form a carboxylate

salt.

Acidity (pKa): An experimental pKa value for 2,2-Diphenylcyclopropanecarboxylic acid is not

readily available in the literature. However, based on the pKa of benzoic acid (4.2 in water) and

the electron-withdrawing nature of the phenyl groups, a pKa in the range of 4-5 can be

reasonably estimated for aqueous solutions. In non-aqueous solvents like DMSO, the pKa is

expected to be higher, likely in the range of 10-12, consistent with the trend observed for other

carboxylic acids.

Synthesis and Purification: A Validated Protocol
The synthesis of 2,2-Diphenylcyclopropanecarboxylic acid is a well-established procedure.

The following protocol is based on established methods and provides a reliable route to this
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compound.

Synthetic Workflow
The synthesis involves the reaction of diphenyldiazomethane with ethyl acrylate followed by

hydrolysis of the resulting ester.

Diphenyldiazomethane

Ethyl 2,2-diphenylcyclopropanecarboxylate

[2+1] Cycloaddition

Ethyl Acrylate

Base Hydrolysis
(e.g., KOH/EtOH) 2,2-Diphenylcyclopropanecarboxylic acid

2,2-Diphenylcyclopropanecarboxylic Acid

2,2-Diphenylcyclopropanecarbonyl ChlorideSOCl₂ or (COCl)₂

EstersAlcohol, Acid Catalyst

2,2-Diphenylcyclopropanecarboxamide
NH₃ or Amine

2,2-Diphenylcyclopropanecarboxylic Acid 2,2-Diphenylcyclopropanecarbonyl Chloride
1. SOCl₂

2,2-Diphenylcyclopropanecarboxamide2. Imidazole CibenzolineFurther Steps

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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